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Compound of Interest

Acetaldehyde, 2,4-
Compound Name:
dinitrophenylhydrazone

Cat. No.: B131636

Acetaldehyde 2,4-Dinitrophenylhydrazone: A
Technical Guide

This technical guide provides a comprehensive overview of acetaldehyde 2,4-
dinitrophenylhydrazone, a chemical compound crucial for the detection and quantification of
acetaldehyde. This derivative is formed through a condensation reaction between acetaldehyde
and 2,4-dinitrophenylhydrazine (DNPH).[1] The formation of this stable, crystalline hydrazone
with a characteristic color makes it a widely used standard in analytical chemistry, particularly in
environmental, biological, and industrial sample analysis.[1]

Chemical Identity

e IUPAC Name: N-[(E)-ethylideneamino]-2,4-dinitroaniline[2]

o Other Names: Acetaldehyde, (2,4-dinitrophenyl)hydrazone; Ethanal 2,4-
dinitrophenylhydrazone[3]

« CAS Number: 1019-57-4[2][3]

e Molecular Formula: CsHsN4Oa4[2][3][4]

Chemical Structure
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Caption: Chemical structure of Acetaldehyde 2,4-dinitrophenylhydrazone.

Physicochemical Data

The following table summarizes the key quantitative properties of acetaldehyde 2,4-
dinitrophenylhydrazone.

Property Value Reference(s)
Molecular Weight 224.17 g/mol [4][5]
Melting Point 165-168 °C

Light yellow to brown powder
Appearance

or crystals
Purity (Assay) >98% - 99% [4]
Storage Temperature Room temperature or 2-8°C

Experimental Protocols

The synthesis of acetaldehyde 2,4-dinitrophenylhydrazone is a standard procedure in organic
analytical chemistry, often referred to as Brady's test. It involves the preparation of a
derivatizing agent followed by the condensation reaction with the acetaldehyde sample.

This reagent is a solution of 2,4-dinitrophenylhydrazine in an acidified alcohol medium.

Materials:

2,4-dinitrophenylhydrazine (DNPH)

Concentrated Sulfuric Acid (H2S0Oa4) or Phosphoric Acid (HzPOa)

Acetonitrile or 95% Ethanol

Deionized Water

Volumetric flask (100 mL), Beaker, Weigh boat

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/acetaldehyde-2-4-dinitrophenylhydrazone-1019-57-4
https://veeprho.com/impurities/1019-57-4-acetaldehyde-24-dinitrophenylhydrazone/
https://www.scbt.com/p/acetaldehyde-2-4-dinitrophenylhydrazone-1019-57-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure (Acidified Acetonitrile Method):[6]

e Weigh 0.09 g of 2,4-dinitrophenylhydrazine powder using a weigh boat.[6]

o Carefully transfer the DNPH powder to a clean, dry 100 mL volumetric flask.[6]

e In a fume hood, add approximately 70 mL of acetonitrile to the volumetric flask.[6]

e Add 1.0 mL of concentrated phosphoric acid to the flask.[6]

e Fill the flask to the 100 mL mark with acetonitrile.[6]

o Seal the flask and mix by inversion until the DNPH is completely dissolved. The resulting
solution is a 0.9 g/L DNPH stock in 1.0% phosphoric acid in acetonitrile.[6]

Procedure (Acidified Ethanol Method):[7]

Place 3 grams of 2,4-dinitrophenylhydrazine, 20 mL of water, and 70 mL of 95% ethanol in a
125-mL Erlenmeyer flask.[7]

o Cool the mixture in an ice bath while stirring.[7]

e Once the temperature reaches 10 °C, slowly add 10 mL of concentrated sulfuric acid.[7]

« Stir the resulting yellow-brown solution. This reagent is stable for approximately 10 uses if
stored properly.[7]

This protocol details the derivatization of an acetaldehyde sample for subsequent analysis,
such as by High-Performance Liquid Chromatography (HPLC).

Materials:

Acetaldehyde sample (e.g., from a microbial fermentation broth)[6]

Prepared 2,4-Dinitrophenylhydrazine (DNPH) reagent

Microcentrifuge tubes

Vortex mixer
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e Centrifuge

Procedure:[6]

Collect the acetaldehyde-containing sample. For volatile samples like fermentation broth,
perform sampling and derivatization quickly to minimize evaporation.[6]

In a microcentrifuge tube, combine the sample and the DNPH reagent. A common ratio is
1:1, for example, adding 500 pL of the DNPH reagent to 500 pL of the sample.[6]

Immediately cap the tube and vortex the mixture for 10-15 seconds to ensure thorough

mixing.

Allow the reaction to proceed at room temperature. The reaction between acetaldehyde and
DNPH occurs in a 1:1 stoichiometric ratio to produce the stable acetaldehyde-2,4-DNPH
product.[6]

After the reaction, centrifuge the sample to pellet any precipitate or cellular debris.

The supernatant, containing the dissolved acetaldehyde-2,4-dinitrophenylhydrazone, can
then be transferred to an HPLC vial for quantification.[6] The product is typically analyzed via
HPLC or spectrophotometry due to its strong UV-Vis absorption properties.[1]

Logical Workflow for Synthesis and Analysis
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Caption: Experimental workflow for the synthesis and analysis of Acetaldehyde 2,4-DNPH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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